Cas no 6169-19-3 (Dodecanoic acid, 2-(acetylamino)-2-methyl-)

• Product Name: Dodecanoic acid, 2-(acetylamino)-2-methyl-
• CAS No: 6169-19-3
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 469879
• PubChem ID: 71393341
• Update Time: 2025-04-19

Dodecanoic acid, 2-(acetylamino)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 2-(acetylamino)-2-methyl-
• 2-acetamido-2-methyldodecanoic acid
• DTXSID70815108
• 6169-19-3

• Inchi： 1S/C15H29NO3/c1-4-5-6-7-8-9-10-11-12-15(3,14(18)19)16-13(2)17/h4-12H2,1-3H3,(H,16,17)(H,18,19)
• InChI Key： MVPRFLLMGBUPPW-UHFFFAOYSA-N
• SMILES： OC(C(C)(CCCCCCCCCC)NC(C)=O)=O

Computed Properties

• Exact Mass: 271.21487
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4